Cas no 392318-42-2 (ethyl 2-{5-(2,4-dichlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate)

• Product Name: ethyl 2-{5-(2,4-dichlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate
• CAS No: 392318-42-2
• MF: C₁₃H₁₁Cl₂N₃O₃S₂
• MW: 392.280738115311
• CID: 6251804
• PubChem ID: 4652469
• Update Time: 2025-11-01

ethyl 2-{5-(2,4-dichlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{5-(2,4-dichlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate
• 392318-42-2
• AKOS024577480
• F0417-2074
• ethyl 2-{[5-(2,4-dichlorobenzamido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetate
• Oprea1_636955
• SR-01000006089-1
• ethyl 2-((5-(2,4-dichlorobenzamido)-1,3,4-thiadiazol-2-yl)thio)acetate
• SR-01000006089
• ethyl 2-[[5-[(2,4-dichlorobenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetate

• Inchi： 1S/C13H11Cl2N3O3S2/c1-2-21-10(19)6-22-13-18-17-12(23-13)16-11(20)8-4-3-7(14)5-9(8)15/h3-5H,2,6H2,1H3,(H,16,17,20)
• InChI Key： QYZHJGFBYKXUJW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NC1=NN=C(SCC(=O)OCC)S1)=O)Cl

Computed Properties

• Exact Mass: 390.9618890g/mol
• Monoisotopic Mass: 390.9618890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 135Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on ethyl 2-{5-(2,4-dichlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate

Comprehensive Overview of Ethyl 2-{5-(2,4-Dichlorobenzamido)-1,3,4-Thiadiazol-2-Ylsulfanyl}Acetate (CAS No. 392318-42-2)

The compound ethyl 2-{5-(2,4-dichlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate (CAS No. 392318-42-2) is a specialized chemical entity with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,3,4-thiadiazole core and a 2,4-dichlorobenzamido substituent, makes it a subject of interest for scientists exploring novel bioactive molecules. The compound's sulfanyl acetate moiety further enhances its reactivity, enabling diverse synthetic modifications.

In recent years, the demand for heterocyclic compounds like ethyl 2-{5-(2,4-dichlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate has surged due to their potential in drug discovery. Researchers are particularly intrigued by its role as a scaffold for antimicrobial agents, given the global rise in antibiotic resistance. Studies suggest that derivatives of this compound exhibit promising activity against Gram-positive and Gram-negative bacteria, aligning with the urgent need for new antibacterial therapies.

Another hot topic linked to this compound is its utility in agrochemical innovation. With increasing emphasis on sustainable farming, scientists are investigating its derivatives as potential crop protection agents. The 2,4-dichlorobenzamido group, in particular, has shown efficacy in inhibiting fungal pathogens, making it a candidate for developing next-generation fungicides. This aligns with the growing consumer interest in eco-friendly pesticides and reduced chemical residues in food.

From a synthetic chemistry perspective, CAS No. 392318-42-2 serves as a versatile intermediate. Its thiadiazole ring can undergo nucleophilic substitutions, while the ethyl acetate side chain offers opportunities for esterification or hydrolysis. Such flexibility is critical for designing structure-activity relationship (SAR) studies, a common focus area in medicinal chemistry. Online searches for "thiadiazole derivatives synthesis" or "SAR optimization techniques" often highlight compounds like this as exemplary case studies.

The compound's physicochemical properties also warrant attention. Its moderate lipophilicity (predicted LogP ~3.2) and molecular weight (~375.3 g/mol) suggest favorable drug-likeness, per Lipinski's Rule of Five. These traits are frequently queried in pharmacokinetic modeling discussions, especially among researchers optimizing oral bioavailability of small molecules. Additionally, its stability under ambient conditions makes it practical for industrial-scale applications.

Emerging trends in green chemistry have spurred interest in sustainable synthesis routes for 392318-42-2. Recent publications explore catalyst-free reactions or aqueous-phase methodologies to reduce environmental impact—a response to the popularity of search terms like "green synthesis of heterocycles". This aligns with regulatory pressures to minimize hazardous waste in pharmaceutical manufacturing.

In analytical chemistry, advanced techniques like LC-MS and NMR spectroscopy are essential for characterizing ethyl 2-{5-(2,4-dichlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate purity. Questions about "HPLC method development for thiadiazoles" often arise in forums, underscoring the need for robust quality control protocols. The compound's distinct UV absorption profile (λ_max ~280 nm) further aids in its detection and quantification.

Looking ahead, the integration of AI-driven drug design tools could accelerate the exploration of this compound's derivatives. Computational models predicting target binding affinity or toxicity profiles are gaining traction—topics frequently searched alongside "in silico screening of thiadiazole analogs". Such approaches may unlock untapped therapeutic potentials while reducing experimental costs.

In summary, ethyl 2-{5-(2,4-dichlorobenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetate represents a multifaceted compound bridging medicinal chemistry, agrochemicals, and sustainable synthesis. Its relevance to contemporary challenges—from antimicrobial resistance to green manufacturing—ensures its continued prominence in scientific discourse and industrial applications.